7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which is an important class of isoquinoline alkaloids . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) derivatives has garnered significant attention in recent years . The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives . Later, researchers have replaced dimethoxymethane with aldehydes to give one substituted THIQs .Chemical Reactions Analysis
Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been highlighted . In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline involves the condensation of 2-methylpyridine with ethyl acrylate, followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "2-methylpyridine", "ethyl acrylate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 2-methylpyridine with ethyl acrylate in the presence of sodium hydroxide and acetic acid to form 2-methyl-3-(2-oxopropyl)pyridine.", "Step 2: Reduction of 2-methyl-3-(2-oxopropyl)pyridine with sodium borohydride in the presence of acetic acid to form 2-methyl-3-(propylamino)pyridine.", "Step 3: Cyclization of 2-methyl-3-(propylamino)pyridine with hydrochloric acid in water to form 7-fluoro-5-methyl-1,2,3,4-tetrahydroisoquinoline.", "Step 4: Isolation of the product by extraction with diethyl ether and purification by recrystallization." ] } | |
CAS RN |
1250752-30-7 |
Molecular Formula |
C10H12FN |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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